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Compound of Interest

Compound Name: AR25

Cat. No.: B1192137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AR25, a proprietary 80% ethanolic dry

extract of green tea (Camellia sinensis). AR25 is standardized to a total catechin content of

25%, expressed as epigallocatechin gallate (EGCG). This document details the known

composition of AR25, outlines relevant analytical methodologies, and explores the key

signaling pathways associated with its biological activities.

Chemical Composition of AR25 Green Tea Extract
AR25 is characterized by its high concentration of catechins, a class of polyphenolic

compounds responsible for many of the therapeutic effects of green tea. While the exact

proprietary composition of AR25 is not publicly available, this guide presents a representative

quantitative profile based on typical EGCG-rich green tea extracts and available data on

AR25's standardization.

Table 1: Representative Composition of AR25 Green Tea Extract
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Compound Class Analyte
Representative
Concentration (% of total
extract)

Total Catechins - ≥ 25.0%[1]

Epigallocatechin gallate

(EGCG)
10.0 - 15.0%

Epigallocatechin (EGC) 5.0 - 8.0%

Epicatechin gallate (ECG) 2.0 - 5.0%

Epicatechin (EC) 1.0 - 3.0%

Catechin < 1.0%

Alkaloids Caffeine 2.0 - 5.0%

Other Polyphenols Gallic Acid < 1.0%

Other Components
Other compounds (e.g.,

theanine, flavonoids, etc.)
Remainder

Note: The individual catechin percentages are estimates based on typical EGCG-rich green tea

extracts and are intended for illustrative purposes. The definitive specification for AR25 is a

minimum of 25% total catechins, expressed as EGCG.

Experimental Protocols
Quantification of Catechins by High-Performance Liquid
Chromatography (HPLC)
The analysis of catechins in green tea extracts is routinely performed using reverse-phase

high-performance liquid chromatography (RP-HPLC) with UV detection. The following is a

representative protocol.

Objective: To separate and quantify the major catechins (EGCG, EGC, ECG, EC) and caffeine

in AR25 green tea extract.

Instrumentation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11924761/
https://www.benchchem.com/product/b1192137?utm_src=pdf-body
https://www.benchchem.com/product/b1192137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC system with a quaternary pump, autosampler, column oven, and diode array detector

(DAD) or UV-Vis detector.

C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (or acetic acid, analytical grade)

Ultrapure water

Catechin standards (EGCG, EGC, ECG, EC) and caffeine standard.

Procedure:

Standard Preparation:

Prepare individual stock solutions of each catechin standard and caffeine in methanol at a

concentration of 1 mg/mL.

From the stock solutions, prepare a series of working standard solutions of mixed

catechins and caffeine at different concentrations to generate a calibration curve.

Sample Preparation:

Accurately weigh approximately 100 mg of AR25 green tea extract.

Dissolve the extract in 10 mL of a 50:50 methanol/water solution.

Vortex the solution to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions:
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Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient Elution: A typical gradient would start with a low percentage of mobile phase B,

gradually increasing to elute the more hydrophobic compounds.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 280 nm

Injection Volume: 10 µL

Data Analysis:

Identify the peaks in the sample chromatogram by comparing their retention times with

those of the standards.

Quantify the concentration of each analyte by integrating the peak area and using the

calibration curve generated from the standard solutions.

Signaling Pathways and Mechanisms of Action
The biological activities of AR25 green tea extract, particularly its effects on obesity, are

attributed to the synergistic actions of its constituent catechins. The two primary mechanisms

are the inhibition of digestive lipases and the stimulation of thermogenesis.

Inhibition of Gastric and Pancreatic Lipases
AR25 has been shown to directly inhibit gastric and pancreatic lipases, the key enzymes

responsible for the digestion of dietary fats.[1] This inhibition reduces the breakdown of

triglycerides into absorbable free fatty acids, thereby decreasing fat absorption. The primary

mechanism is believed tobe the binding of catechins, particularly EGCG, to the lipase

enzymes, inducing conformational changes that impair their catalytic activity.[2]
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Caption: Mechanism of lipase inhibition by AR25 green tea extract.

Stimulation of Thermogenesis
AR25 has been observed to stimulate thermogenesis, the process of heat production in the

body, which can contribute to weight management.[1] The catechins in green tea, particularly

EGCG, are known to activate AMP-activated protein kinase (AMPK), a key regulator of cellular

energy metabolism.[3][4] AMPK activation in brown adipose tissue (BAT) can lead to an

increase in the expression of uncoupling protein 1 (UCP1), which uncouples mitochondrial

respiration from ATP synthesis, resulting in the dissipation of energy as heat.[5][6]
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Caption: EGCG-induced thermogenesis signaling pathway.

Summary
AR25 is a standardized green tea extract with a significant catechin content, making it a

subject of interest for research and development in the fields of obesity and metabolic
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disorders. Its dual action of inhibiting fat absorption and stimulating energy expenditure

provides a multi-faceted approach to weight management. The methodologies and pathways

described in this guide offer a foundational understanding for professionals engaged in the

study and application of this and similar botanical extracts. Further research into the specific

catechin profile of AR25 and its synergistic effects is warranted to fully elucidate its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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